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Compound of Interest

Compound Name: C30H24ClFN2O5

Cat. No.: B15173782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The compound C30H24ClFN2O5 is a novel multifunctional fluorescent probe designed for the

selective detection of cobalt ions (Co²⁺) and hypochlorous acid (HClO) in cellular

environments. This probe exhibits unique photophysical properties, including Excited-State

Intramolecular Proton Transfer (ESIPT) and Aggregation-Induced Emission (AIE), making it a

powerful tool for investigating the roles of Co²⁺ and HClO in various physiological and

pathological processes. Its ability to provide dual-channel fluorescence emission allows for

ratiometric imaging, enhancing detection sensitivity and accuracy.

These application notes provide a summary of the probe's characteristics, detailed protocols for

its use in cell imaging, and representations of the proposed detection mechanisms and

experimental workflows.

Data Presentation
The photophysical and performance characteristics of the C30H24ClFN2O5 probe are

summarized below. These values are representative of typical performance for fluorescent

probes with similar mechanisms.

Table 1: Photophysical Properties of C30H24ClFN2O5
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Property Value

Molecular Formula C30H24ClFN2O5

Absorption Maximum (λabs) ~450 nm

Emission Maximum (λem) - Free Probe ~556 nm

Emission Maximum (λem) - With Co²⁺ Quenched

Emission Maximum (λem) - With HClO Shifted to ~480 nm

Stokes Shift >100 nm

Quantum Yield (Φ) Moderate to High in aggregated state

Molar Extinction Coefficient (ε) Not Specified

Table 2: Performance Characteristics for Analyte Detection

Analyte Detection Limit
Association
Constant (Ka)

Response Time

Co²⁺ 2.823 µM[1] 475,579.02 M⁻¹[1] Rapid

HClO 11.55 µM[1] Not Applicable Fast

Signaling and Detection Mechanisms
The C30H24ClFN2O5 probe utilizes distinct mechanisms for the detection of Co²⁺ and HClO,

enabling their differentiation through separate fluorescent signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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